Cas no 1215762-22-3 (2-Hydroxy Promazine-d6)

• Product Name: 2-Hydroxy Promazine-d6
• CAS No: 1215762-22-3
• MF: C₁₇H₂₀N₂OS
• MW: 306.455472946167
• CID: 4553816
• Update Time: 2025-05-17

2-Hydroxy Promazine-d6 Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy Promazine-d6
• 10-[3-[bis(trideuteriomethyl)amino]propyl]phenothiazin-2-ol

• Inchi： 1S/C17H20N2OS/c1-18(2)10-5-11-19-14-6-3-4-7-16(14)21-17-9-8-13(20)12-15(17)19/h3-4,6-9,12,20H,5,10-11H2,1-2H3/i1D3,2D3
• InChI Key： YMVFQWULFRMLRA-WFGJKAKNSA-N
• SMILES： C1=C2C(SC3=C(N2CCCN(C([2H])([2H])[2H])C([2H])([2H])[2H])C=CC=C3)=CC=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on 2-Hydroxy Promazine-d6

Introduction to 2-Hydroxy Promazine-d6 (CAS No. 1215762-22-3)

The compound 2-Hydroxy Promazine-d6, with the chemical identifier CAS No. 1215762-22-3, is a deuterated derivative of Promazine, a well-known phenothiazine antipsychotic drug. This specialized variant has garnered significant attention in the field of pharmaceutical research due to its unique properties and potential applications in drug development and analytical chemistry.

In recent years, the demand for stable isotope-labeled compounds has surged, particularly in the realm of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The deuterated version of Promazine, specifically 2-Hydroxy Promazine-d6, offers enhanced sensitivity and resolution in spectroscopic techniques, making it an invaluable tool for researchers studying complex biological systems. The introduction of deuterium atoms at specific positions in the molecule disrupts hydrogen bonding patterns, thereby improving the clarity of NMR spectra and facilitating the identification of molecular structures.

The synthesis of 2-Hydroxy Promazine-d6 presents a formidable challenge due to the intricate structure of the phenothiazine core. Advanced synthetic methodologies, including catalytic hydrogenation and selective deuteration techniques, are employed to achieve high purity and yield. These methods not only require meticulous planning but also a deep understanding of organic chemistry principles. The resulting compound is then rigorously tested to ensure compliance with stringent quality standards, making it suitable for use in both academic and industrial settings.

One of the most compelling applications of 2-Hydroxy Promazine-d6 lies in its utility as an internal standard in mass spectrometry analyses. Internal standards are essential for accurate quantification of target compounds, as they provide a reference point against which sample concentrations can be measured. The high isotopic purity of 2-Hydroxy Promazine-d6 ensures minimal interference from background signals, leading to more reliable and reproducible results.

Recent studies have highlighted the potential of 2-Hydroxy Promazine-d6 in drug metabolism research. By incorporating deuterium atoms into the molecule, researchers can track metabolic pathways with greater precision. This approach has been particularly useful in studying the biotransformation of antipsychotic drugs, providing insights into their efficacy and potential side effects. The detailed structural information obtained from NMR spectroscopy using 2-Hydroxy Promazine-d6 has enabled scientists to propose novel mechanisms of action for these medications.

The pharmaceutical industry has also shown interest in 2-Hydroxy Promazine-d6 as a building block for the development of new therapeutic agents. Phenothiazine derivatives have long been recognized for their pharmacological properties, including antipsychotic, antiemetic, and sedative effects. By modifying the structure of Promazine with deuterium atoms, researchers aim to enhance drug stability and bioavailability while minimizing toxicity. This strategy aligns with the broader goal of developing next-generation medications that are both effective and safe.

In addition to its pharmaceutical applications, 2-Hydroxy Promazine-d6 has found utility in environmental monitoring and forensic analysis. Its unique isotopic signature makes it an excellent marker for tracing environmental pollutants and identifying unknown substances in forensic investigations. The compound's stability under various conditions further enhances its suitability for these applications, ensuring consistent performance across different analytical platforms.

The future prospects for 2-Hydroxy Promazine-d6 are promising, with ongoing research exploring its potential in areas such as targeted drug delivery systems and personalized medicine. Advances in nanotechnology have opened new avenues for incorporating isotopically labeled compounds into smart drug delivery systems, where they can be released at specific sites within the body to maximize therapeutic effects. Personalized medicine approaches also benefit from isotopic labeling techniques, as they allow for precise monitoring of drug responses in individual patients.

In conclusion, 2-Hydroxy Promazine-d6, with its CAS number CAS No. 1215762-22-3, represents a significant advancement in pharmaceutical research and analytical chemistry. Its unique properties make it an indispensable tool for researchers studying complex biological systems, drug metabolism, and environmental pollutants. As scientific understanding continues to evolve, the applications of this specialized compound are expected to expand further, driving innovation across multiple disciplines.